Cas no 2172187-58-3 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172187-58-3
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 5804222
• PubChem ID: 165548015
• Update Time: 2025-06-12

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid
• 2-[(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}ethyl)sulfanyl]acetic acid
• EN300-1514282
• 2172187-58-3

• Inchi： 1S/C26H24N2O5S/c29-24(30)16-34-13-12-27-25(31)17-6-5-7-18(14-17)28-26(32)33-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FKBKWFPFVPBIDE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1=CC=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid

Recent Advances in the Study of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2172187-58-3)

The compound 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2172187-58-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a sulfanylacetic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino groups during peptide elongation, and the sulfanylacetic acid moiety provides additional functionality for conjugation and modification. Researchers have demonstrated that this compound can be efficiently incorporated into peptide chains, enabling the synthesis of complex peptides with high purity and yield.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid as a linker for the development of targeted drug delivery systems. The compound's ability to form stable thioether bonds with cysteine residues in proteins was leveraged to create conjugates with enhanced therapeutic efficacy. This approach has shown particular promise in the treatment of cancer, where targeted delivery can minimize off-target effects and improve patient outcomes.

Another area of active research involves the application of this compound in the development of novel protease inhibitors. The structural flexibility of the molecule allows for the design of inhibitors that can selectively target specific proteases, which are often implicated in diseases such as HIV and hepatitis C. Preliminary results from in vitro assays have indicated high inhibitory activity, paving the way for further preclinical studies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid. Researchers are actively investigating optimized synthetic routes to improve yield and reduce production costs. Additionally, the stability of the compound under physiological conditions is a critical factor that requires further evaluation to ensure its suitability for clinical applications.

In conclusion, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2172187-58-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and versatile applications make it a compound of significant interest for future studies. Continued research efforts are expected to uncover new opportunities for its use in drug development and therapeutic interventions.